1-Cyclohex-2-en-1-yl-4-(1-pyridin-3-ylethyl)piperazine

• IUPAC Name: 1-cyclohex-2-en-1-yl-4-(1-pyridin-3-ylethyl)piperazine
• InChI: InChI=1S/C17H25N3/c1-15(16-6-5-9-18-14-16)19-10-12-20(13-11-19)17-7-3-2-4-8-17/h3,5-7,9,14-15,17H,2,4,8,10-13H2,1H3
• InChI Key: HXMIBHARFMMMIV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN=CC=C1)N2CCN(CC2)C3CCCC=C3
• Molecular Formula: C17H25N3
• Molecular Weight: 271.4 g/mol

Description

1-Cyclohex-2-en-1-yl-4-(1-pyridin-3-ylethyl)piperazine is a chemical compound that has been of interest to researchers due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-Cyclohex-2-en-1-yl-4-(1-pyridin-3-ylethyl)piperazine involves its binding to specific receptors in the brain, including the dopamine D2 receptor and the serotonin 5-HT1A receptor. This binding leads to the modulation of neurotransmitter release, which can have various effects on brain function.
Biochemical and physiological effects:
Studies have shown that 1-Cyclohex-2-en-1-yl-4-(1-pyridin-3-ylethyl)piperazine can have various biochemical and physiological effects, including the modulation of dopamine and serotonin levels in the brain, the regulation of mood and behavior, and the potential for the treatment of certain neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 1-Cyclohex-2-en-1-yl-4-(1-pyridin-3-ylethyl)piperazine in lab experiments include its high binding affinity for specific receptors, its cost-effectiveness, and its potential for the development of new drugs. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 1-Cyclohex-2-en-1-yl-4-(1-pyridin-3-ylethyl)piperazine, including the development of new drugs for the treatment of neurological and psychiatric disorders, the exploration of its potential as a research tool for the study of brain function, and the investigation of its potential for use in other fields, such as agriculture and environmental science.
In conclusion, 1-Cyclohex-2-en-1-yl-4-(1-pyridin-3-ylethyl)piperazine is a compound that has been of interest to researchers due to its potential applications in various fields. Its synthesis method is cost-effective, and its mechanism of action involves the modulation of neurotransmitter release in the brain. While there are advantages and limitations to using this compound in lab experiments, there are also several future directions for its study that could lead to new discoveries and applications.

Synthesis Methods

The synthesis of 1-Cyclohex-2-en-1-yl-4-(1-pyridin-3-ylethyl)piperazine involves the reaction of 1-cyclohex-2-en-1-ol with 4-(1-pyridin-3-ylethyl)piperazine in the presence of a catalyst. The yield of this reaction is typically high, making it a cost-effective method for producing the compound.

Scientific Research Applications

1-Cyclohex-2-en-1-yl-4-(1-pyridin-3-ylethyl)piperazine has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. It has been found to exhibit significant binding affinity for certain receptors in the brain, making it a potential candidate for the development of new drugs.